![molecular formula C16H22N2O2 B2754172 1-benzyl-7-methyloctahydropyrido[4,3-e][1,4]oxazepin-2(3H)-one CAS No. 2310083-62-4](/img/structure/B2754172.png)
1-benzyl-7-methyloctahydropyrido[4,3-e][1,4]oxazepin-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as 1,3-oxazepines, can be synthesized via a cycloaddition reaction of Schiff bases with maleic and phthalic anhydrides . Additionally, 1,2,3-triazole ring systems can be synthesized via 1,3-dipolar cycloaddition reactions .Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of multiple ring systems. The 1,3-oxazepine ring system is an unsaturated non-aromatic seven-membered heterocyclic ring containing two heteroatoms (oxygen and nitrogen) .Scientific Research Applications
Synthesis and Antagonistic Activity
- A series of novel N-benzylcarboxamide derivatives, including compounds related to 1-benzyl-7-methyloctahydropyrido[4,3-e][1,4]oxazepin-2(3H)-one, were synthesized and showed atropisomerism and NK1-antagonistic activity. This indicates the potential of such compounds in receptor recognition and therapeutic applications (Ishichi, Ikeura, & Natsugari, 2004).
Antimitotic Activity
- Benzopyridooxathiazepine derivatives, structurally related to the given compound, have shown significant potential as antimitotic agents. Their activity against various tumor cell lines and their role in inhibiting tubulin polymerization were highlighted, showing the compound's potential in cancer research (Gallet et al., 2009).
HIV-1 Reverse Transcriptase Inhibition
- Similar compounds have been found to inhibit HIV-1 reverse transcriptase, suggesting the potential of this compound in antiviral research, particularly for HIV (Klunder et al., 1992).
Dopaminergic Activity
- Research on benzazepines, a related class of compounds, has shown their potential in modulating dopaminergic activity. This suggests a possible research avenue for the subject compound in neurological disorders or as a dopaminergic agent (Pfeiffer et al., 1982).
Optically Active Hybrid Synthesis
- The synthesis of optically active hybrid compounds related to the subject compound has been achieved. This research opens up possibilities in creating specific stereoisomers for targeted therapeutic uses (Torres & Rebolledo, 2016).
Antibacterial Activities
- Certain derivatives of this compound have demonstrated potent antibacterial activities, particularly against gram-positive bacteria. This suggests potential applications in developing new antibacterial drugs (Tsubouchi et al., 1994).
Properties
IUPAC Name |
1-benzyl-7-methyl-5,5a,6,8,9,9a-hexahydropyrido[4,3-e][1,4]oxazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-17-8-7-15-14(10-17)11-20-12-16(19)18(15)9-13-5-3-2-4-6-13/h2-6,14-15H,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKILXRBYTZTPJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2C(C1)COCC(=O)N2CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.